Cas no 1185298-07-0 (3-(2-Bromo-4-methylphenoxy)pyrrolidine Hydrochloride)

• Product name: 3-(2-Bromo-4-methylphenoxy)pyrrolidine Hydrochloride
• CAS No: 1185298-07-0
• MF: C₁₁H₁₅BrClNO
• MW: 292.599901437759
• CID: 3045848
• PubChem ID: 46735714

3-(2-Bromo-4-methylphenoxy)pyrrolidine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(2-Bromo-4-methylphenoxy)pyrrolidinehydrochloride
• 3-(2-BROMO-4-METHYLPHENOXY)PYRROLIDINE HYDROCHLORIDE
• 1185298-07-0
• 3-(2-bromo-4-methylphenoxy)pyrrolidine;hydrochloride
• AKOS015843898
• 3-(2-Bromo-4-methylphenoxy)pyrrolidine Hydrochloride

• Inchi： 1S/C11H14BrNO.ClH/c1-8-2-3-11(10(12)6-8)14-9-4-5-13-7-9;/h2-3,6,9,13H,4-5,7H2,1H3;1H
• InChI Key： UHQMLBCZBGKJQF-UHFFFAOYSA-N
• SMILES： O(C1CNCC1)C1C=CC(C)=CC=1Br.Cl

Computed Properties

• Exact Mass: 291.00255g/mol
• Monoisotopic Mass: 291.00255g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-(2-Bromo-4-methylphenoxy)pyrrolidine Hydrochloride

3-(2-Bromo-4-methylphenoxy)pyrrolidine Hydrochloride (CAS No. 1185298-07-0): An Overview

3-(2-Bromo-4-methylphenoxy)pyrrolidine Hydrochloride (CAS No. 1185298-07-0) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel drugs targeting neurological and psychiatric disorders.

The chemical structure of 3-(2-Bromo-4-methylphenoxy)pyrrolidine Hydrochloride consists of a pyrrolidine ring substituted with a 2-bromo-4-methylphenoxy group, which imparts specific pharmacological properties. The presence of the bromine atom and the methyl group on the phenyl ring enhances the compound's lipophilicity, facilitating its ability to cross biological membranes and interact with target receptors.

Recent studies have highlighted the importance of 3-(2-Bromo-4-methylphenoxy)pyrrolidine Hydrochloride in modulating neurotransmitter systems. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent activity as a serotonin reuptake inhibitor (SRI). Serotonin is a key neurotransmitter involved in regulating mood, sleep, and appetite, making SRIs valuable candidates for treating depression and anxiety disorders.

In addition to its role as an SRI, 3-(2-Bromo-4-methylphenoxy)pyrrolidine Hydrochloride has also been investigated for its potential as a dopamine receptor modulator. Dopamine is another crucial neurotransmitter associated with reward pathways and motor control. Preclinical studies have shown that this compound can selectively bind to dopamine D₂ receptors, suggesting its potential use in treating conditions such as schizophrenia and Parkinson's disease.

The pharmacokinetic properties of 3-(2-Bromo-4-methylphenoxy)pyrrolidine Hydrochloride have been extensively studied to optimize its therapeutic efficacy. Research indicates that it has favorable oral bioavailability and a long half-life, which are desirable attributes for a drug candidate. These properties make it suitable for once-daily dosing regimens, enhancing patient compliance and convenience.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(2-Bromo-4-methylphenoxy)pyrrolidine Hydrochloride. Early-phase trials have shown promising results, with participants reporting significant improvements in symptoms related to depression and anxiety. However, further research is needed to fully understand its long-term effects and potential side effects.

The synthesis of 3-(2-Bromo-4-methylphenoxy)pyrrolidine Hydrochloride involves several well-established chemical reactions. One common approach involves the nucleophilic substitution of 2-bromo-4-methylphenol with pyrrolidine, followed by hydrochloric acid treatment to form the hydrochloride salt. This synthetic route is scalable and can be adapted for large-scale production, making it an attractive option for pharmaceutical companies.

In conclusion, 3-(2-Bromo-4-methylphenoxy)pyrrolidine Hydrochloride (CAS No. 1185298-07-0) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and pharmacological properties make it a valuable candidate for further development in the treatment of neurological and psychiatric disorders. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for new therapeutic advancements in medicine.